2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylmethylsulfanyl)-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C20H17N3OS/c24-20(21-16-10-9-14-5-1-2-6-15(14)11-16)13-25-12-19-22-17-7-3-4-8-18(17)23-19/h1-11H,12-13H2,(H,21,24)(H,22,23)
• InChI Key: UCPAPCWOXXMNFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCC3=NC4=CC=CC=C4N3
• Molecular Formula: C20H17N3OS
• DSSTOX Substance ID: DTXSID80863655
• Molecular Weight: 347.4 g/mol

Description

2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide, also known as BNIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide is not fully understood. However, it is believed that 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide induces apoptosis in cancer cells by activating the mitochondrial pathway. 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has also been shown to bind to specific proteins, such as Bcl-2, which is involved in the regulation of apoptosis.
Biochemical and Physiological Effects:
2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide induces apoptosis in cancer cells, while in vivo studies have shown that 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide can inhibit tumor growth in animal models. 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has also been shown to bind to specific proteins, such as Bcl-2, which is involved in the regulation of apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide is its potential as a building block for the synthesis of novel materials. 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has unique structural properties that make it an attractive candidate for the design of new materials. However, one of the limitations of 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide is its low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the research and development of 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide. One potential direction is the design and synthesis of novel materials using 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide as a building block. Another potential direction is the investigation of 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide as a potential therapeutic agent for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide and its potential interactions with other proteins.

Synthesis Methods

2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide can be synthesized using a multi-step process. The first step involves the synthesis of 2-naphthylacetic acid, which is then converted into an acid chloride using thionyl chloride. The acid chloride is then reacted with 1H-benzimidazole-2-thiol in the presence of a base, such as triethylamine, to yield 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In biochemistry, 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has been used as a tool to study protein-protein interactions due to its ability to bind to specific proteins. In materials science, 2-[(1H-benzimidazol-2-ylmethyl)thio]-N-2-naphthylacetamide has been investigated as a potential building block for the synthesis of novel materials due to its unique structural properties.